3-amino-1-methyl-N-phenyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-2-methyl-N-phenylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H12N4O/c1-15-9(7-10(12)14-15)11(16)13-8-5-3-2-4-6-8/h2-7H,1H3,(H2,12,14)(H,13,16)
• InChI Key: TYOYPAWASOUDNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)N)C(=O)NC2=CC=CC=C2
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

3-amino-1-methyl-N-phenyl-1H-pyrazole-5-carboxamide is a compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

Pyrazoles are synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For example, substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine.

Molecular Structure Analysis

The molecular structure of 3-amino-1-methyl-N-phenyl-1H-pyrazole-5-carboxamide consists of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The molecular weight of the compound is 173.2144.

Chemical Reactions Analysis

Pyrazoles exhibit tautomerism, a phenomenon that may influence their reactivity. This can have an impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Physical And Chemical Properties Analysis

Pyrazole is a weak base, with a pKb of 11.5 (pKa of the conjugate acid 2.49 at 25 °C). It is slightly soluble in water.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs affected are mainly the respiratory system.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, future research may focus on developing new synthetic methods and exploring the biological activity of pyrazole derivatives.